Cas no 1807117-98-1 (Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate)

• Product Name: Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate
• CAS No: 1807117-98-1
• MF: C₁₀H₁₀BrFO₃
• MW: 277.087006092072
• CID: 4977112
• Update Time: 2025-06-29

Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate

• Inchi： 1S/C10H10BrFO3/c1-2-15-9(14)5-6-7(11)3-4-8(13)10(6)12/h3-4,13H,2,5H2,1H3
• InChI Key： JHHXHYWJFZXEDA-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1CC(=O)OCC)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate

Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate (CAS No. 1807117-98-1): A Comprehensive Overview

Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate (CAS No. 1807117-98-1) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound is characterized by its 6-bromo-2-fluoro-3-hydroxyphenyl moiety, which imparts specific reactivity and biological properties that make it a valuable intermediate in the synthesis of complex molecules.

The 6-bromo substituent on the phenyl ring provides a versatile handle for further chemical modifications, enabling the synthesis of a wide range of derivatives. The presence of the 2-fluoro group introduces additional electronic effects, influencing the compound's reactivity and stability. The 3-hydroxy group, on the other hand, can participate in hydrogen bonding and other intermolecular interactions, which are crucial for its biological activity.

Recent studies have highlighted the potential of Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The bromine atom can be readily replaced with other functional groups, allowing for the fine-tuning of pharmacological properties.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate in the development of new antiviral drugs. The compound's ability to undergo selective transformations makes it an attractive candidate for generating molecules with enhanced antiviral activity. Preliminary results from these studies have shown promising outcomes, suggesting that this compound could play a crucial role in addressing emerging viral threats.

The synthesis of Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate typically involves multi-step reactions, starting from readily available starting materials. One common approach involves the bromination of a fluoro-substituted phenol followed by esterification to form the final product. The choice of reaction conditions and catalysts is critical to achieving high yields and purity levels. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

From a safety perspective, Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate is generally considered to be stable under normal laboratory conditions. However, it is important to handle it with care and follow standard safety protocols to prevent any potential hazards. Proper storage conditions, such as keeping it away from strong oxidizers and moisture, are essential to maintain its integrity and effectiveness.

In conclusion, Ethyl 6-bromo-2-fluoro-3-hydroxyphenylacetate (CAS No. 1807117-98-1) is a promising compound with a wide range of applications in pharmaceutical and medicinal chemistry. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of complex molecules with potential therapeutic benefits. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the field.